1-(4-ethoxy-3-methylphenyl)-4-[4-(1H-imidazol-2-yl)-1-piperidinyl]-4-oxo-1-butanone

• IUPAC Name: 1-(4-ethoxy-3-methylphenyl)-4-[4-(1H-imidazol-2-yl)piperidin-1-yl]butane-1,4-dione
• InChI: InChI=1S/C21H27N3O3/c1-3-27-19-6-4-17(14-15(19)2)18(25)5-7-20(26)24-12-8-16(9-13-24)21-22-10-11-23-21/h4,6,10-11,14,16H,3,5,7-9,12-13H2,1-2H3,(H,22,23)
• InChI Key: YINOXZFVUJKJQX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)CCC(=O)N2CCC(CC2)C3=NC=CN3)C
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

1-(4-ethoxy-3-methylphenyl)-4-[4-(1H-imidazol-2-yl)-1-piperidinyl]-4-oxo-1-butanone is a useful research compound. Its molecular formula is C21H27N3O3 and its molecular weight is 369.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 369.20524173 g/mol and the complexity rating of the compound is 505. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Novel Compounds

Research has been focused on the synthesis of thiazoles and their fused derivatives, demonstrating significant antimicrobial activities. The process involves reactions with various reagents to yield compounds tested for activity against bacterial and fungal isolates, showing promising results for future antimicrobial agents (Wardkhan et al., 2008).

Development of New Materials

Studies on the copolymerization of novel trisubstituted ethylenes with styrene have led to the creation of materials with unique properties, potentially useful for a wide range of applications. These copolymers have been analyzed for their composition and structure, offering insights into their thermal decomposition and stability (Kharas et al., 2015).

Exploration of Chemical Reactions

Research into the photoinduced direct oxidative annulation of certain diones has provided access to highly functionalized polyheterocyclic compounds. This process, free from the need for transition metals and oxidants, highlights the potential for developing new synthetic methodologies in organic chemistry (Zhang et al., 2017).

Identification of Novel Impurities

The identification and synthesis of new impurities in drug batches, such as Repaglinide, underscore the importance of thorough analysis in pharmaceuticals. By isolating and characterizing these impurities, researchers can improve drug safety and efficacy (Kancherla et al., 2018).